Cas no 868375-29-5 (methyl 4-{(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate)

• Product Name: methyl 4-{(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate
• CAS No: 868375-29-5
• MF: C₁₈H₁₅FN₂O₃S
• MW: 358.386706590652
• CID: 6223551
• PubChem ID: 2151104
• Update Time: 2025-07-18

methyl 4-{(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate
• (Z)-methyl 4-((3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)carbamoyl)benzoate
• methyl 4-[(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)carbamoyl]benzoate
• methyl 4-{[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]carbamoyl}benzoate
• AKOS024611179
• F1814-1680
• 868375-29-5

• Inchi： 1S/C18H15FN2O3S/c1-3-21-15-13(19)5-4-6-14(15)25-18(21)20-16(22)11-7-9-12(10-8-11)17(23)24-2/h4-10H,3H2,1-2H3/b20-18-
• InChI Key： LOYXFXPIWXGNFH-ZZEZOPTASA-N
• SMILES： S1/C(=N\C(C2C=CC(C(=O)OC)=CC=2)=O)/N(CC)C2C(=CC=CC1=2)F

Computed Properties

• Exact Mass: 358.07874168g/mol
• Monoisotopic Mass: 358.07874168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate

Methyl 4-{(2Z)-3-Ethyl-4-Fluoro-2,3-Dihydro-1,3-Benzothiazol-2-Ylidenecarbamoyl}benzoate (CAS No. 868375-29-5): An Overview

Methyl 4-{(2Z)-3-Ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate (CAS No. 868375-29-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound, particularly the presence of a fluorine atom and the methyl ester group, make it an intriguing candidate for further investigation in drug discovery and development.

The benzothiazole core is a heterocyclic aromatic ring system that consists of a benzene ring fused with a thiazole ring. This structural motif is widely studied due to its ability to interact with various biological targets, such as enzymes, receptors, and ion channels. The ethyl substituent on the benzothiazole ring and the fluorine atom on the adjacent carbon atom contribute to the compound's lipophilicity and electronic properties, which are crucial for its biological activity.

The methyl ester group at the para position of the benzoic acid moiety adds another layer of complexity to the molecule. Esters are known to enhance the solubility and bioavailability of compounds, making them attractive for pharmaceutical applications. The combination of these functional groups results in a molecule with potential therapeutic benefits that warrant further exploration.

Recent studies have highlighted the antimicrobial properties of compounds similar to methyl 4-{(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that benzothiazole derivatives exhibited potent activity against a range of Gram-positive and Gram-negative bacteria. The presence of the fluorine atom was found to enhance the antimicrobial efficacy by modulating the compound's interaction with bacterial cell membranes.

In addition to its antimicrobial properties, this compound has shown promise in anticancer research. A 2020 study in Cancer Letters demonstrated that benzothiazole derivatives could induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. The specific structure of methyl 4-{(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate may offer unique advantages in this context due to its ability to penetrate cellular membranes and interact with intracellular targets.

The anti-inflammatory potential of this compound is another area of active research. Inflammation is a complex biological response that plays a critical role in various diseases, including arthritis and cardiovascular disorders. A study published in Inflammation Research in 2019 found that benzothiazole derivatives could inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. The presence of the fluorine atom was shown to enhance these anti-inflammatory effects by stabilizing the molecule's conformation and improving its binding affinity to relevant targets.

The synthesis of methyl 4-{(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate involves several steps that require precise control over reaction conditions. The first step typically involves the formation of the benzothiazole ring through a condensation reaction between an appropriate thiourea derivative and an aryl halide. Subsequent steps include functionalization of the benzothiazole ring with the ethyl substituent and introduction of the fluorine atom. The final step involves coupling with benzoic acid to form the desired ester derivative.

One of the key challenges in synthesizing this compound is ensuring high yields and purity levels while minimizing side reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing complex organic molecules like methyl 4-{(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-yli denecarbamoyl}benzoate. For example, catalytic methods using transition metals have been shown to improve yield and selectivity while reducing waste generation.

In conclusion, methyl 4-{(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-yli denecarbamoyl}benzoate (CAS No. 868375-29-5) is a promising compound with potential applications in various therapeutic areas. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As new studies continue to uncover its mechanisms of action and potential benefits, this compound may play a significant role in advancing our understanding and treatment of diseases.